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Compound of Interest

Compound Name: cis-1-Chloro-1-butene

Cat. No.: B1624030

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and laboratory
applications of cis-1-Chloro-1-butene. The information is intended to ensure the safety of
laboratory personnel and the integrity of experimental procedures.

Chemical and Physical Properties

cis-1-Chloro-1-butene is a volatile and flammable liquid. Its key physical and chemical
properties are summarized in the table below for easy reference.
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Property Value Reference(s)
CAS Number 7611-86-1 [1]

Molecular Formula CaH+Cl [1]

Molecular Weight 90.55 g/mol [1]
Appearance Colorless liquid

Density 0.909 g/cm? [2]

Boiling Point 68 °C at 760 mmHg [2]

Melting Point -96 °C (estimate) [2]

Vapor Pressure

154 mmHg at 25°C

[2]

Refractive Index

1.4099

[2]

Safety and Handling

cis-1-Chloro-1-butene is a hazardous chemical that requires strict adherence to safety

protocols. It is flammable and may cause irritation upon contact.

Personal Protective Equipment (PPE)

When handling cis-1-Chloro-1-butene, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A flame-retardant lab coat.

Respiratory Protection: Work should be conducted in a well-ventilated fume hood to avoid

inhalation of vapors.

Safe Handling Practices

o Always handle cis-1-Chloro-1-butene in a certified chemical fume hood.
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Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.

Use non-sparking tools and equipment to prevent ignition.

Ground all equipment when transferring the liquid to prevent static discharge.

Keep away from heat, sparks, open flames, and other sources of ignition.

First Aid Measures

 In case of skin contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.

e If inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek
medical attention if you feel unwell.

« If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Storage

Proper storage of cis-1-Chloro-1-butene is crucial for maintaining its stability and ensuring
laboratory safety.

» Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
e Incompatible Materials: Keep away from strong oxidizing agents and strong bases.

o Storage Temperature: Store at room temperature, away from direct sunlight and heat

sources.

Experimental Protocols
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cis-1-Chloro-1-butene is a valuable intermediate in organic synthesis, particularly for the
stereoselective formation of (Z)-alkenes.

Protocol 1: Generation of (Z)-but-1-enyllithium

This protocol describes the preparation of a (Z)-vinyllithium reagent, which can be used in
various carbon-carbon bond-forming reactions.

Materials:

cis-1-Chloro-1-butene

e tert-Butyllithium (t-BuLi) in pentane or heptane

e Anhydrous diethyl ether or tetrahydrofuran (THF)
e Argon or nitrogen gas supply

e Schlenk flask and other dry glassware

e Magnetic stirrer and stir bar

o Low-temperature thermometer

Procedure:

o Assemble a dry Schlenk flask equipped with a magnetic stir bar, a septum, and an
argon/nitrogen inlet.

e Under a positive pressure of inert gas, add anhydrous diethyl ether or THF to the flask.
e Cool the solvent to -78 °C using a dry ice/acetone bath.
e Slowly add cis-1-Chloro-1-butene to the cold solvent with stirring.

« To this solution, add two equivalents of tert-butyllithium dropwise via syringe, maintaining the
temperature at -78 °C.

 After the addition is complete, stir the reaction mixture at -78 °C for 1-2 hours.
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e The resulting solution of (Z)-but-1-enyllithium is ready for reaction with an electrophile.
Notes:

e This reaction is highly sensitive to moisture and air. Ensure all glassware is oven-dried and
the reaction is performed under a strict inert atmosphere.

o tert-Butyllithium is a pyrophoric reagent and should be handled with extreme care.

Protocol 2: Stereospecific Synthesis of a (Z)-alkene via
Suzuki Coupling (Generalized)

This protocol outlines a general procedure for the cross-coupling of (Z)-but-1-enyl species
(derived from cis-1-Chloro-1-butene) with an organoboron compound.

Materials:

(2)-but-1-enyllithium solution (prepared as in Protocol 1)

An aryl or vinyl boronic acid or ester

Palladium catalyst (e.g., Pd(PPhs)a)

Base (e.g., aqueous sodium carbonate or potassium phosphate)

Anhydrous solvent (e.g., THF, dioxane)

Procedure:

To the freshly prepared (Z)-but-1-enyllithium solution at -78 °C, add the boronic acid or ester.

In a separate flask, prepare a solution of the palladium catalyst and base in the chosen
solvent.

Transfer the catalyst/base solution to the reaction mixture at low temperature.

Allow the reaction to slowly warm to room temperature and stir for 12-24 hours, or until
TLC/GC-MS analysis indicates completion.
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Quench the reaction by adding water or saturated aqueous ammonium chloride.

Extract the product with an organic solvent (e.g., diethyl ether, ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or
magnesium sulfate, and concentrate under reduced pressure.

Purify the crude product by column chromatography.

Waste Disposal

» All waste containing cis-1-Chloro-1-butene should be collected in a designated, properly
labeled hazardous waste container for halogenated organic compounds.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Visual Workflows
Handling and Storage Workflow
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Caption: Workflow for the safe storage, handling, and disposal of cis-1-Chloro-1-butene.

Synthesis of (Z)-but-1-enyllithium Workflow
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Caption: Experimental workflow for the preparation of (Z2)-but-1-enyllithium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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